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Introduction

Calcium chromate (CaCrOa) is a versatile oxidizing agent employed in a variety of pyrotechnic
compositions, primarily in delay and ignition systems. Its thermal stability and moderate
reactivity make it a suitable component for controlling burn rates and ensuring reliable initiation
of subsequent pyrotechnic events. This document provides detailed application notes and
experimental protocols for the use of calcium chromate in pyrotechnic formulations, with a
focus on safety, preparation, and performance characterization.

Calcium chromate is a yellow, crystalline inorganic compound. It is a strong oxidizing agent
and is highly corrosive. Due to its properties, it finds use as a corrosion inhibitor and as a
depolarizer in batteries.[1] In pyrotechnics, it is often used in "gasless" delay compositions,
which are designed to burn at a slow, constant rate without producing a significant amount of
gaseous products.[2] This characteristic is crucial in applications where a specific time delay is
required without disrupting the surrounding environment through gas pressure.

Physicochemical Properties of Calcium Chromate

A thorough understanding of the physical and chemical properties of calcium chromate is
essential for its safe and effective use in pyrotechnic research.
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Property Value Source
Chemical Formula CaCrOa [3]
Molar Mass 156.07 g/mol [1]
Appearance Bright yellow powder [11[3]
Density 3.12 g/cm?3 [3]

Decomposes, with one source
_ _ indicating decomposition at
Melting Point [1114]
200°C and another at 1100°C

to form CaCrz20a.

Solubility in Water Slightly soluble [1]

Oxidizing Properties Strong oxidizing agent [1]

Applications in Pyrotechnic Compositions

Calcium chromate is a key component in various pyrotechnic formulations, primarily serving
as an oxidizer. Its main applications include:

o Delay Compositions: CaCrOa is used in delay trains to introduce a specific time lag in a
pyrotechnic sequence.[2][5] These compositions are formulated to burn at a slow and
predictable rate.

« Ignition Compositions: In combination with a suitable fuel, calcium chromate can be used in
first-fire or ignition mixtures.[6] These compositions are designed to be easily ignited by a
low-temperature heat source and to produce sufficient heat to initiate more energetic
materials.[6]

o Thermites: While less common, CaCrOa4 can be a component in thermite-like compositions
designed to produce a hot molten slag for specific applications.

A notable example is the boron/calcium chromate system, which has been studied for its
performance in pyrotechnic blends.[7][8] The reaction between amorphous boron and
anhydrous calcium chromate is highly exothermic.[6]
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Experimental Protocols

The following protocols provide a general framework for the preparation and characterization of
pyrotechnic compositions containing calcium chromate. Extreme caution must be exercised
when handling these materials, and all work should be conducted in a properly equipped
laboratory with appropriate safety measures in place.

Protocol 1: Preparation of a Boron/Calcium Chromate
Pyrotechnic Composition

This protocol describes the preparation of a simple binary pyrotechnic mixture.

Materials:

Anhydrous Calcium Chromate (CaCrQa), finely powdered

Amorphous Boron (B), finely powdered

Antistatic weighing paper

Non-sparking spatulas (e.g., ceramic or plastic)

A remote or robotic mixing system is highly recommended. If manual, use a di-electric mixing
vessel and appropriate personal protective equipment (PPE).

Storage container with appropriate safety labeling.
Procedure:

e Drying: Ensure both calcium chromate and boron powders are thoroughly dried to remove
any moisture, which can affect performance and safety. This can be achieved by heating in a
vacuum oven at a temperature below the decomposition point of CaCrOa.

e Weighing: Carefully weigh the desired amounts of calcium chromate and boron using
antistatic weighing paper. A common starting formulation is a 20/80 weight ratio of boron to
calcium chromate.[8]

e Mixing:
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o Remote/Robotic Mixing (Recommended): Place the powders in a designated mixing
vessel and operate the mixing system remotely.

o Manual Mixing (Use extreme caution): If manual mixing is necessary, gently introduce the
powders onto a clean, grounded surface. Use a soft, non-sparking brush or spatula to
gently combine the powders using a diapering or screening method. Avoid grinding or
applying pressure that could cause friction or impact.

e Homogenization: Continue mixing until a visually homogeneous powder is obtained.

o Storage: Transfer the mixture to a properly labeled, sealed, and grounded container. Store in
a cool, dry, and well-ventilated area away from incompatible materials, heat, sparks, and
open flames.

Protocol 2: Determination of Burn Rate

This protocol outlines a method for measuring the linear burn rate of a consolidated
pyrotechnic composition.

Materials and Equipment:

Prepared pyrotechnic composition

¢ Pressing die and hydraulic press

e Non-conductive, heat-resistant tubes (e.g., ceramic or high-strength cardboard)
« Ignition source (e.g., hot wire, fuse)

» High-speed camera or optical sensors

o Timer or data acquisition system

e Fume hood or designated burn chamber

Procedure:
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o Consolidation: Press the pyrotechnic powder into a tube of known length and diameter at a
controlled pressure. The degree of consolidation significantly impacts the burn rate.

e Setup: Secure the loaded tube in a horizontal or vertical position within a fume hood or burn
chamber.

« Ignition: Initiate the composition at one end using a reliable ignition source.
» Data Acquisition:

o High-Speed Camera: Record the combustion event with a high-speed camera. The burn
rate can be calculated by analyzing the flame front progression over time.

o Optical Sensors: Place optical sensors at a known distance apart along the tube. The time
it takes for the flame front to pass between the sensors is used to calculate the burn rate.

o Calculation: The linear burn rate (R) is calculated using the formula: R = L/t where L is the
distance the flame travels and t is the time taken.

o Repeatability: Perform multiple trials to ensure the reproducibility of the results.

Protocol 3: Thermal Analysis using Differential Thermal
Analysis (DTA)

DTA is used to determine the ignition temperature and thermal stability of the pyrotechnic
composition.

Materials and Equipment:

Prepared pyrotechnic composition

Differential Thermal Analyzer (DTA)

Inert crucibles (e.g., alumina)

Inert purge gas (e.g., argon or nitrogen)

Procedure:
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o Sample Preparation: Place a small, accurately weighed amount of the pyrotechnic
composition into an inert crucible.

» Instrument Setup: Place the sample crucible and a reference crucible (usually empty) into
the DTA furnace.

e Heating Program: Heat the sample at a controlled rate (e.g., 20°C/min) under an inert
atmosphere.

o Data Analysis: The DTA will record the temperature difference between the sample and the
reference. An exothermic peak indicates a reaction, and the onset temperature of this peak
is typically taken as the ignition temperature.

Quantitative Data
The performance of pyrotechnic compositions containing CaCrOa can be quantified by several

parameters. The following table summarizes some reported data.

| Composition | Parameter | Value | Source | | :--- | :--- | :--- | | Boron/Calcium Chromate (13%
B, 87% CaCrQOa) | Theoretical Heat of Reaction | 983 cal/g |[6] | | Boron/Calcium Chromate
(commercial grade boron) | Measured Heat Output | ~870 cal/g |[6] | | Tungsten/Barium
Chromate/Potassium Perchlorate | Burn Time | 0.1 - 2 seconds per millimeter |[9] |

Diagrams
Chemical Reaction Pathway of Boron with Calcium
Chromate
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Caption: Simplified reaction of Boron and Calcium Chromate.

Experimental Workflow for Burn Rate Determination
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Caption: Workflow for measuring pyrotechnic burn rate.
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Safety Considerations

The use of calcium chromate in pyrotechnics requires strict adherence to safety protocols due
to its toxicity and reactivity.

» Toxicity: Calcium chromate contains hexavalent chromium, which is a known human
carcinogen and is associated with an increased risk of lung cancer.[1] Inhalation and
ingestion must be avoided.

« Handling: Always handle calcium chromate and its mixtures in a well-ventilated area,
preferably within a fume hood. Wear appropriate personal protective equipment (PPE),
including gloves, safety glasses with side-shields, and a lab coat. A dust mask or respirator
should be used when handling the powder.[5]

o Storage: Store calcium chromate in a cool, dry, well-ventilated place away from
combustible materials.

o Incompatibilities: Calcium chromate can react violently with certain substances. For
example, solid calcium chromate will react explosively with hydrazine and will burn violently
if mixed with boron and ignited.[3]

o Disposal: Dispose of waste containing calcium chromate in accordance with local, state,
and federal regulations. Do not discharge into drains or the environment.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional training and a thorough understanding of pyrotechnic
safety principles. All experimental work should be conducted by qualified personnel in a
suitable and approved laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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